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For Researchers, Scientists, and Drug Development Professionals

Introduction

Myeloid cell leukemia-1 (Mcl-1) is a key pro-survival protein belonging to the B-cell lymphoma 2
(Bcl-2) family of apoptosis regulators. Overexpressed in a wide range of human cancers,
including multiple myeloma, leukemia, and various solid tumors, Mcl-1 sequesters pro-
apoptotic proteins like Bak and Bax, thereby preventing the initiation of the intrinsic apoptotic
pathway. This makes Mcl-1 a prime therapeutic target for cancer treatment. S63845 is a potent
and selective small-molecule inhibitor of Mcl-1. It binds with high affinity to the BH3-binding
groove of Mcl-1, displacing pro-apoptotic proteins and triggering the BAX/BAK-dependent
mitochondrial apoptosis pathway.[1][2][3] These application notes provide a comprehensive
guide for screening cancer cell lines for sensitivity to S63845, including detailed protocols for
assessing cell viability, apoptosis, and target engagement.

Data Presentation

The sensitivity of various cancer cell lines to S63845 is typically determined by measuring the
half-maximal inhibitory concentration (IC50) after a defined exposure time. The following table
summarizes representative IC50 values for S63845 across a panel of cancer cell lines.
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Cell Line Cancer Type IC50 (pM)
T-cell Acute Lymphoblastic
MOLT-3 ) ~0.01[1]
Leukemia
T-cell Acute Lymphoblastic
RPMI-8402 _ ~0.01[1]
Leukemia
T-cell Acute Lymphoblastic
HPB-ALL _ <1[1]
Leukemia
T-cell Acute Lymphoblastic
Loucy _ <1[1]
Leukemia
MINO (parental) Mantle Cell Lymphoma 0.024[4]
MAVER (parental) Mantle Cell Lymphoma 0.029[4]
Oral Squamous Cell
UM-SCC-22A _ ~0.1[5]
Carcinoma
H929 Multiple Myeloma <0.1[2]
AMO1 Multiple Myeloma <0.1]2]
HL-60 Acute Myeloid Leukemia 0.004 - 0.233[2]
ML-1 Acute Myeloid Leukemia 0.004 - 0.233[2]
MDA-MB-468 Triple-Negative Breast Cancer Synergistic with cisplatin[6]
HCC-1143 Triple-Negative Breast Cancer  Synergistic with cisplatin[6]
MDA-MB-231 Triple-Negative Breast Cancer Resistant[6]
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Caption: Mcl-1 Signaling Pathway and Inhibition by S63845.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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